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Feature

Sisunatovir (RV521)

Rilematovir (JNJ-
53718678)

Mechanism of Action

Barrier to Resistance

Resistance Emergence

Impact of Resistant

Mutants

Cross-Resistance

Development Status

Fusion (F) protein inhibitor [1] [2]

Low (In vitro and clinical data) [5] [4]

Rapidly in human challenge trials and natural
infection [5]

>1000-fold decrease in drug potency; minimal
fitness cost [5]

Observed between different fusion inhibitors

[5]

Clinical development (Phase 2) [2]

Fusion (F) protein inhibitor

(3] [4]
Information missing

Information missing

Information missing

Information missing

Discontinued (Phase 3)

[3] [6]
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The most critical finding is that rilematovir's clinical development was discontinued for strategic, non-
safety-related reasons [3]. A Phase 2 trial (CROCuS) in children concluded that it had only a "small but
favorable antiviral effect of indeterminate clinical relevance" [3]. Furthermore, a separate Phase 2a trial in
adults also failed to demonstrate a consistent, dose-dependent antiviral effect [7]. This lack of robust clinical

efficacy likely contributed to its discontinuation.

Mechanisms and Experimental Data for Sisunatovir

The low barrier to resistance for sisunatovir and other fusion inhibitors like it is a well-documented

challenge.

e Rapid Emergence of Resistance: Studies show that resistance mutations in the RSV F protein can
emerge rapidly both in laboratory settings and in patients treated with fusion inhibitors [5]. One review
notes that resistance to one fusion inhibitor often leads to cross-resistance to others that target the
same region [5].

¢ Minimal Fitness Cost: A significant issue is that the mutations conferring resistance to fusion
inhibitors can cause a dramatic drop in drug potency (over 1000-fold) without substantially impairing
the virus's ability to replicate and spread [5]. This lack of a "fithess cost" means resistant viruses can
compete effectively with wild-type virus.

For a visual summary of how resistance is assessed for drugs like sisunatovir, see the workflow below.

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC11192697/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11192697/
https://www.sciencedirect.com/science/article/pii/S1198743X23003105
https://pmc.ncbi.nlm.nih.gov/articles/PMC11841640/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11841640/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11841640/
https://www.smolecule.com/products/s542099?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

(Start: In Vitro Resistance AssessmenD

Virus Passaged
with Sub-EC50 Drug Concentration

(Monitor for Viral Breakthrougf)

Sequence Viral Genome
(Identify Mutations)

.

Engineer Mutations into
Wild-Type Virus (Reverse Genetics)

Ghenotypic Characterizatior)

AN

Determine EC50 Shift Assess Viral Fitness
(Potency Reduction) (Growth Kinetics)

Click to download full resolution via product page

Insights for Drug Development
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The search results highlight a strategic shift in RSV antiviral development away from fusion inhibitors like
sisunatovir and rilematovir due to resistance concerns. The current focus is on agents with a higher genetic

barrier to resistance, particularly nucleoprotein (IN) inhibitors [5] [4].

¢ Nucleoprotein (N) Inhibitors: Compounds like EDP-938, which target the viral nucleoprotein,
demonstrate a much higher barrier to resistance in human challenge trials [5]. Resistance mutations
are rare and, when they do occur, are associated with a significant reduction in viral fithess, making
them less likely to propagate [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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